Cas no 370880-09-4 (tert-butyl (3aR,6aR)-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate)

• Product Name: tert-butyl (3aR,6aR)-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate
• CAS No: 370880-09-4
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD22683891
• CID: 1089535
• PubChem ID: 29949076
• Update Time: 2025-10-21

tert-butyl (3aR,6aR)-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3aR,6aR)-tert-Butyl hexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate
• tert-butyl (3aR,6aR)-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate
• (3aR, 6aR)-Hexahydro-pyrrolo[3,4-b]pyrrole-1-carboxylic acid tert-butyl ester
• (3aR,6aR)-1-Boc-octahydropyrrolo[2,3-c]pyrrole
• 1018443-32-7
• AMY23451
• CS-0048591
• A874199
• Pyrrolo[3,4-b]pyrrole-1(2H)-carboxylic acid, hexahydro-, 1,1-dimethylethyl ester, (3aR,6aR)-rel-
• (3aR,6aR)-Octahydro-pyrrolo[3,4-b]pyrrole-1-carboxylic acid tert-butyl ester
• DB-214801
• 370880-09-4
• (3aR,6aR) - octahydro - pyrrolo[3,4 - b]pyrrole - 1 - carboxylic acid tert - butyl ester
• AS-48251
• (3aR,6aR)-Hexahydro-pyrrolo[3,4-b]pyrrole-1-carboxylic acid tert-butyl ester
• 1,1-Dimethylethyl (3aR,6aR)-hexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate; (3AR,6aR)-Hexahydropyrrolo[3,4-b]pyrrole-1-carboxylic acid tert-butyl ester; (3AR,6aR)-Hexahydropyrrolo[3,4-b]pyrrole-1-carboxylic acid tert-butyl ester
• rac-tert-butyl (3aR,6aR)-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate
• (3aR,6aR)-tert-Butylhexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate
• cis-Hexahydro-pyrrolo[3,4-b]pyrrole-1-carboxylic acid tert-butyl ester
• tert-butyl (3aR,6aR)-3,3a,4,5,6,6a-hexahydro-2H-pyrrolo[2,3-c]pyrrole-1-carboxylate
• OIKZNKIPPFFTKA-BDAKNGLRSA-N
• TERT-BUTYL (3AR,6AR)-HEXAHYDRO-2H-PYRROLO[2,3-C]PYRROLE-1-CARBOXYLATE
• EN300-3151207
• MFCD22683891
• tert-butyl (3ar,6ar)-hexahydropyrrolo[3,4-b]pyrrole-1(2h)-carboxylate
• DTXSID60652403
• VPA88009
• F30015
• W14263
• CIS-TERT-BUTYLHEXAHYDROPYRROLO[3,4-B]PYRROLE-1(2H)-CARBOXYLATE
• AKOS022173102
• SCHEMBL2411163
• tert-butyl (3aS,6aS)-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate

• MDL： MFCD22683891
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-5-4-8-6-12-7-9(8)13/h8-9,12H,4-7H2,1-3H3/t8-,9+/m1/s1
• InChI Key： OIKZNKIPPFFTKA-BDAKNGLRSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@@H]2CNC[C@H]12)=O

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl (3aR,6aR)-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate

Research Brief on tert-Butyl (3aR,6aR)-Octahydropyrrolo[2,3-c]pyrrole-1-carboxylate (CAS: 370880-09-4) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl (3aR,6aR)-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate (CAS: 370880-09-4) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This bicyclic pyrrolidine derivative serves as a key intermediate in the synthesis of pharmacologically active molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its role as a privileged scaffold for the development of novel therapeutics, owing to its rigid structure and ability to modulate biological targets with high specificity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of potent sigma-1 receptor ligands. Researchers utilized tert-butyl (3aR,6aR)-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate as a core structure to develop analogs showing nanomolar affinity for the sigma-1 receptor, with potential applications in neuropathic pain management. The stereochemical configuration at the 3a and 6a positions was found to be critical for receptor binding, underscoring the importance of this chiral building block in drug design.

In the field of antiviral research, a 2024 publication in ACS Infectious Diseases reported the incorporation of this scaffold into novel HIV-1 protease inhibitors. The compound's rigid bicyclic structure provided enhanced metabolic stability compared to linear analogs, while maintaining excellent target engagement. Molecular docking studies revealed that derivatives based on this scaffold formed optimal interactions with the protease active site, suggesting its potential for next-generation antiretroviral development.

Recent advances in synthetic methodology have also improved access to this valuable intermediate. A 2023 paper in Organic Process Research & Development described an optimized large-scale synthesis route for tert-butyl (3aR,6aR)-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate, achieving >99% enantiomeric excess and 85% overall yield through a novel asymmetric hydrogenation protocol. This development addresses previous challenges in commercial-scale production, making the compound more accessible for pharmaceutical applications.

The compound's potential extends beyond small molecule therapeutics. A 2024 study in Bioconjugate Chemistry explored its use as a linker in antibody-drug conjugates (ADCs). The bicyclic structure provided enhanced stability in biological systems while allowing for controlled drug release, demonstrating the versatility of this scaffold in diverse therapeutic modalities.

Looking forward, tert-butyl (3aR,6aR)-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate continues to show promise in multiple areas of drug discovery. Ongoing research is investigating its application in targeted protein degradation (PROTACs) and as a component of novel radiopharmaceuticals. The compound's unique structural features and demonstrated biological relevance position it as an important tool in the medicinal chemist's arsenal for years to come.